Cas no 2089290-67-3 (Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate
• CAS No: 2089290-67-3
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 6794186
• PubChem ID: 134204716
• Update Time: 2025-05-20

Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD34168769
• methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate
• SCHEMBL19808865
• 6-(2,4-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%
• 2089290-67-3
• 6-(2,4-Dichloro-phenoxy)-nicotinic acid methyl ester
• Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate

• Inchi： 1S/C13H9Cl2NO3/c1-18-13(17)8-2-5-12(16-7-8)19-11-4-3-9(14)6-10(11)15/h2-7H,1H3
• InChI Key： PLVSCWGDQDNPCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(C(=O)OC)=CN=1)Cl

Computed Properties

• Exact Mass: 296.9959485g/mol
• Monoisotopic Mass: 296.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate

Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate, commonly referred to by its CAS number 2089290-67-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, biological activity, and environmental impact, making it a subject of extensive research.

The chemical structure of Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate consists of a pyridine ring substituted with a methyl ester group at the 3-position and a 2,4-dichlorophenoxy group at the 6-position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its functionality. The presence of the dichlorophenoxy group introduces significant electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. These methods have been optimized to minimize environmental impact and maximize cost-effectiveness, aligning with current green chemistry principles.

The biological activity of Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate has been a focal point of recent studies. Preclinical trials have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry have highlighted its ability to inhibit pro-inflammatory cytokines, suggesting its potential application in treating inflammatory diseases.

In addition to its pharmacological applications, Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate has shown promise in agricultural settings. Research indicates that it may serve as an effective plant growth regulator or pest control agent. Field trials conducted under controlled conditions have demonstrated its ability to enhance crop yield without adverse effects on soil health or biodiversity.

The environmental impact of Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate has also been rigorously assessed. Studies published in environmental science journals such as Environmental Science & Technology have evaluated its biodegradation rates and potential toxicity to aquatic organisms. Results suggest that under aerobic conditions, the compound undergoes rapid mineralization, reducing its persistence in the environment.

Despite its promising applications, further research is required to fully understand the long-term effects of Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate. Ongoing studies are exploring its mechanism of action at molecular levels and investigating potential synergistic effects when combined with other compounds. These efforts aim to unlock new therapeutic avenues and optimize its industrial applications.

In conclusion, Methyl 6-(2,4-dichlorophenoxy)pyridine-3-carboxylate (CAS No: 2089290-67-3) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation methodologies, positions it as a valuable asset in both academic research and industrial development.